Cas no 1805512-87-1 (Ethyl 3-cyano-4-difluoromethyl-5-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 3-cyano-4-difluoromethyl-5-(trifluoromethoxy)benzoate
• CAS No: 1805512-87-1
• MF: C₁₂H₈F₅NO₃
• MW: 309.188840866089
• CID: 4955872
• Update Time: 2025-07-18

Ethyl 3-cyano-4-difluoromethyl-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-difluoromethyl-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C12H8F5NO3/c1-2-20-11(19)6-3-7(5-18)9(10(13)14)8(4-6)21-12(15,16)17/h3-4,10H,2H2,1H3
• InChI Key： IRVYHVLIYLTASF-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(C(=O)OCC)=CC=1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 417
• XLogP3: 3.7
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-4-difluoromethyl-5-(trifluoromethoxy)benzoate

Ethyl 3-cyano-4-difluoromethyl-5-(trifluoromethoxy)benzoate (CAS No. 1805512-87-1): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 3-cyano-4-difluoromethyl-5-(trifluoromethoxy)benzoate (CAS No. 1805512-87-1) is a versatile and intriguing compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its cyano, difluoromethyl, and trifluoromethoxy substituents, offers a robust platform for the development of novel therapeutic agents.

The cyano group in Ethyl 3-cyano-4-difluoromethyl-5-(trifluoromethoxy)benzoate is a key functional moiety that imparts significant electronic and steric effects, influencing the compound's reactivity and biological properties. The presence of the cyano group can enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug design. Recent studies have shown that compounds containing cyano groups exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antiviral properties.

The difluoromethyl substituent is another critical feature of this compound. Fluorine atoms are known for their ability to modulate the physicochemical properties of organic molecules, often leading to improved pharmacokinetic profiles and enhanced biological activity. The difluoromethyl group, in particular, can increase the lipophilicity and metabolic stability of the molecule, while also affecting its binding affinity to target proteins. This makes Ethyl 3-cyano-4-difluoromethyl-5-(trifluoromethoxy)benzoate a valuable scaffold for the development of potent and selective inhibitors.

The trifluoromethoxy group is a distinctive feature that further enhances the unique properties of this compound. The presence of this group can significantly influence the electronic distribution within the molecule, leading to improved binding interactions with target proteins. Additionally, the trifluoromethoxy group can improve the solubility and permeability of the molecule, which are crucial factors for drug delivery and bioavailability. Recent research has demonstrated that compounds containing trifluoromethoxy groups exhibit potent antitumor activity and are effective in treating various cancers.

In terms of synthetic accessibility, Ethyl 3-cyano-4-difluoromethyl-5-(trifluoromethoxy)benzoate can be synthesized through a series of well-established organic reactions. The synthesis typically involves the sequential introduction of the cyano, difluoromethyl, and trifluoromethoxy groups onto a benzene ring followed by esterification to form the final product. This synthetic route is highly modular, allowing for easy modification and optimization to tailor the compound's properties for specific therapeutic applications.

The biological evaluation of Ethyl 3-cyano-4-difluoromethyl-5-(trifluoromethoxy)benzoate has revealed promising results in various assays. In vitro studies have shown that this compound exhibits potent inhibitory activity against several key enzymes involved in disease pathways, such as kinases and proteases. Additionally, preliminary in vivo studies have demonstrated that Ethyl 3-cyano-4-difluoromethyl-5-(trifluoromethoxy)benzoate has good pharmacokinetic properties, with favorable absorption, distribution, metabolism, excretion (ADME) profiles.

One of the most exciting areas of research involving Ethyl 3-cyano-4-difluoromethyl-5-(trifluoromethoxy)benzoate is its potential as an anticancer agent. Studies have shown that this compound can effectively inhibit tumor growth by targeting multiple signaling pathways involved in cancer progression. For example, it has been found to induce apoptosis in cancer cells by modulating key regulatory proteins such as p53 and Bcl-2. Furthermore, its ability to cross the blood-brain barrier makes it a promising candidate for treating brain tumors.

Beyond cancer therapy, Ethyl 3-cyano-4-difluoromethyl-5-(trifluoromethoxy)benzoate has also shown potential in other therapeutic areas. For instance, it has been evaluated for its anti-inflammatory properties and has demonstrated significant efficacy in reducing inflammation in animal models of inflammatory diseases such as arthritis. The compound's ability to modulate inflammatory cytokines and chemokines makes it a valuable candidate for developing new anti-inflammatory drugs.

In conclusion, Ethyl 3-cyano-4-difluoromethyl-5-(trifluoromethoxy)benzoate (CAS No. 1805512-87-1) is a highly promising compound with a diverse range of potential applications in medicinal chemistry. Its unique structural features, including the cyano, difluoromethyl, and trifluoromethoxy groups, contribute to its favorable biological activities and pharmacological properties. Ongoing research continues to explore its full therapeutic potential, making it an exciting area of focus for both academic researchers and pharmaceutical companies alike.